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Compound of Interest

Compound Name: 2,2-Dimethyloctane

Cat. No.: B044098 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethyloctane (CAS No. 15869-87-1) is a branched-chain alkane, an isomer of decane,

that holds potential as a valuable tool in various research and development applications.[1] Its

specific physicochemical properties, stemming from its molecular structure, make it a subject of

interest as a reference standard, a component in fuel studies, and a non-polar solvent in

specialized chemical reactions. This technical guide provides a comprehensive overview of the

commercial availability of 2,2-Dimethyloctane, its key technical specifications, and procedural

guidance for its procurement and handling in a research setting.

Commercial Availability and Suppliers
2,2-Dimethyloctane is available as a research chemical from a number of specialized

suppliers. The purity and available quantities can vary, and it is crucial for researchers to select

a supplier that meets the specific requirements of their intended application. Below is a

summary of commercially available options.
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Supplier Product Name CAS Number
Purity/Concent
ration

Available
Quantities

ESSLAB
2,2-

Dimethyloctane
15869-87-1

1000 µg/mL in

isooctane
1 mL

Vulcanchem
2,2-

Dimethyloctane
15869-87-1 Not specified Inquiry required

Simson Pharma

Limited

2,2-Dimethyl

Octane
15869-87-1

High quality with

CoA
Inquiry required

Santa Cruz

Biotechnology

2,2-

Dimethyloctane
15869-87-1 Not specified Inquiry required

Molport
2,2-

dimethyloctane
15869-87-1 95%

Varies by

supplier

Apollo Scientific
2,2-

Dimethyloctane
15869-87-1 ≥95% 500mg, 1g

LGC Standards
2,2-

Dimethyloctane
15869-87-1 Not specified Inquiry required

This table is not exhaustive and represents a snapshot of available information. Researchers

are encouraged to contact suppliers directly for the most current product specifications and

availability.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical properties of 2,2-Dimethyloctane is

essential for its proper use in experimental settings. Key data is summarized below.
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Property Value Source

Molecular Formula C10H22 [1][2]

Molecular Weight 142.28 g/mol [1][2]

CAS Number 15869-87-1 [1][2]

Boiling Point 155.0 °C - 156.1°C [3][4]

Density 0.724 - 0.734 g/cm³ [4][5]

Flash Point 40.9°C [4]

Refractive Index 1.413 [4]

Spectroscopic data is critical for the verification of the identity and purity of research chemicals.

The following resources provide spectral information for 2,2-Dimethyloctane:

Mass Spectrometry (Electron Ionization): Available through the NIST WebBook, providing

fragmentation patterns for structural elucidation.[2]

Infrared (IR) Spectrum: The NIST WebBook also contains the gas-phase IR spectrum of 2,2-
Dimethyloctane.[6]

13C NMR Spectra: PubChem provides information on the 13C NMR spectrum.[7]

Gas Chromatography (GC): The NIST WebBook includes gas chromatography data, which is

useful for assessing purity and for analytical method development.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of 2,2-
Dimethyloctane are not widely available in peer-reviewed literature, likely due to its

specialized nature. However, a general synthetic approach for branched alkanes can be

adapted. The following is a representative, though not directly cited for this specific molecule,

protocol for the synthesis of a related branched alkane, 2,6-dimethyloctane, which illustrates

the chemical principles that would be involved.

Illustrative Synthesis of a Branched Alkane (Adapted from a protocol for 2,6-Dimethyloctane)[8]
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Reaction: Hydrogenation of a di-substituted alkene precursor.

Materials:

Alkene precursor (e.g., a dimethyloctene isomer)

Palladium on carbon (Pd/C) catalyst (5%)

Solvent (e.g., Tetrahydrofuran or Ethanol)

Hydrogen gas (H₂)

Filtration apparatus

Rotary evaporator

Vacuum distillation setup

Procedure:

In a suitable reaction vessel, dissolve the alkene precursor in the chosen solvent.[8]

Carefully add the Pd/C catalyst to the solution.[8]

The reaction mixture is then subjected to a hydrogen atmosphere, typically in a Parr shaker,

and allowed to react for a set period (e.g., 15-20 hours) at room temperature.[8]

Upon completion of the reaction, the mixture is filtered to remove the solid catalyst. The filter

cake should be washed with a non-polar solvent like hexane to ensure complete recovery of

the product.[8]

The solvent is removed from the filtrate using a rotary evaporator.[8]

The crude product is then purified by vacuum distillation to yield the high-purity branched

alkane.[8]

The identity and purity of the final product should be confirmed using analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy.[8]

Safety and Handling
2,2-Dimethyloctane is a flammable liquid and vapor. It can also cause serious eye damage.[7]

[9] Appropriate safety precautions must be taken when handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Keep away

from heat, sparks, open flames, and other ignition sources. Take precautionary measures

against static discharge.[10]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for

detailed safety and handling information.

Visualized Workflows and Relationships
To aid in the practical application of the information provided, the following diagrams illustrate

key processes and relationships.
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Procurement and Quality Control Workflow for 2,2-Dimethyloctane
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Procurement and Quality Control Workflow
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Illustrative Synthetic Pathway for a Branched Alkane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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